Cas no 7693-45-0 (4-Chlorophenyl chloroformate)
4-Chlorophenyl chloroformate (CAS 7693-37-2) is a reactive chloroformate ester widely used as an intermediate in organic synthesis, particularly for the introduction of the 4-chlorophenyloxycarbonyl protecting group. Its high electrophilicity enables efficient acylation reactions with amines, alcohols, and other nucleophiles, making it valuable in peptide coupling and polymer chemistry. The compound’s stability under anhydrous conditions and compatibility with common solvents enhance its utility in controlled reactions. It is often employed in pharmaceutical and agrochemical manufacturing for constructing carbamate or carbonate derivatives. Proper handling is essential due to its moisture sensitivity and potential lachrymatory effects. Storage under inert conditions is recommended to maintain reactivity.
4-Chlorophenyl chloroformate structure
Product Name:4-Chlorophenyl chloroformate
CAS No:7693-45-0
MF:C7H4Cl2O2
MW:191.01146030426
MDL:MFCD00000638
CID:576610
PubChem ID:24862369
Update Time:2025-05-21
4-Chlorophenyl chloroformate Chemical and Physical Properties
Names and Identifiers
-
- 4-Chlorophenyl carbonochloridate
- 4-Chlorophenyl chloroformate
- (4-chlorophenyl) carbonochloridate
- Carbonochloridic acid,4-chlorophenyl ester
- Chloroformic Acid 4-Chlorophenyl Ester
- 4-CHLOROPHENYLCHLOROFORMATE
- p-Chlorophenyl chloroformate
- carbonochloridic acid, 4-chlorophenyl ester
- RYWGPCLTVXMMHO-UHFFFAOYSA-N
- 4-chloro-phenyl chloroformate
- KSC493G4J
- 4-(chloro)phenyl chloroformate
- (4-chlorophenyl) chloroformate
- 4-Chlorophenyl chloridocarbonate
- 4-C
- InChI=1/C7H4Cl2O2/c8-5-1-3-6(4-2-5)11-7(9)10/h1-4
- 4-Chlorophenyl chloroformate, 98%
- DTXSID60227716
- 7693-45-0
- STR07909
- C2545
- SCHEMBL59462
- FT-0636569
- FORMIC ACID,CHLORO,(4-CHLOROPHENYL) ESTER
- EN300-270971
- 4-Chlorophenyl carbonochloridate; 4-Chlorophenyl chloroformate
- AKOS015891076
- 4-Chlorophenyl chloridocarbonate #
- AKOS024438095
- MFCD00000638
- DB-056158
-
- MDL： MFCD00000638
- Inchi： 1S/C7H4Cl2O2/c8-5-1-3-6(4-2-5)11-7(9)10/h1-4H
- InChI Key： RYWGPCLTVXMMHO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)OC(=O)Cl
Computed Properties
- Exact Mass: 189.95900
- Monoisotopic Mass: 189.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Irritating colorless liquid that makes eyes cry
- Density: 1.365 g/mL at 25 °C(lit.)
- Boiling Point: 102°C/12mmHg(lit.)
- Flash Point: Degrees Fahrenheit:217.4°F
Degrees Celsius:103°C - Refractive Index: n20/D 1.533(lit.)
- Solubility: It is soluble in organic solvents.
- PSA: 26.30000
- LogP: 3.07760
- Sensitiveness: Moisture Sensitive
4-Chlorophenyl chloroformate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H290-H302-H313-H314-H330
- Warning Statement： P234-P260-P264-P270-P271-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P390-P403+P233-P405-P406-P501
- Hazardous Material transportation number：UN 3277 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 23/24/25-34
- Safety Instruction： S26; S28; S36/37/39; S45
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：II
- Storage Condition：0-10°C
- Risk Phrases：R23/24/25
- Packing Group：II
- Safety Term：6.1
- Packing Group：II
- Hazard Level：6.1
4-Chlorophenyl chloroformate Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
4-Chlorophenyl chloroformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM350809-5g |
(4-chlorophenyl) carbonochloridate |
7693-45-0 | 95%+ | 5g |
$75 | 2022-06-10 | |
| Chemenu | CM350809-25g |
(4-chlorophenyl) carbonochloridate |
7693-45-0 | 95%+ | 25g |
$241 | 2022-06-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030861-1g |
4-Chlorophenyl chloroformate |
7693-45-0 | 98% | 1g |
￥162 | 2024-05-21 | |
| Apollo Scientific | OR13039-5g |
4-Chlorophenyl chloroformate |
7693-45-0 | 5g |
£35.00 | 2025-02-19 | ||
| Apollo Scientific | OR13039-25g |
4-Chlorophenyl chloroformate |
7693-45-0 | 25g |
£125.00 | 2025-02-19 | ||
| Apollo Scientific | OR13039-100g |
4-Chlorophenyl chloroformate |
7693-45-0 | 100g |
£295.00 | 2025-02-19 | ||
| abcr | AB207103-1 g |
4-Chlorophenyl chloroformate; . |
7693-45-0 | 1 g |
€44.90 | 2023-07-20 | ||
| abcr | AB207103-5 g |
4-Chlorophenyl chloroformate; . |
7693-45-0 | 5 g |
€106.90 | 2023-07-20 | ||
| abcr | AB207103-25 g |
4-Chlorophenyl chloroformate |
7693-45-0 | 25g |
€233.30 | 2022-06-11 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C837897-1g |
4-Chlorophenyl Chloroformate |
7693-45-0 | 98 % | 1g |
106.20 | 2021-05-17 |
4-Chlorophenyl chloroformate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:7693-45-0)4-CHLOROPHENYL CHLOROFORMATE
Order Number:sfd21818
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7693-45-0)氯甲酸对氯苯酯
Order Number:LE24979538
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com
4-Chlorophenyl chloroformate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
7693-45-0 (4-Chlorophenyl chloroformate) Related Products
- 24684-80-8(PENTACHLOROPHENYL CHLOROFORMATE)
- 7693-41-6(4-methoxyphenyl carbonochloridate)
- 49782-76-5(3-chlorophenyl chloroformate)
- 331282-36-1(2,3,4-Trichlorophenyl carbonochloridate)
- 1885-20-7(1,4-Phenylene bis(chloroformate))
- 4124-99-6(benzene-1,3-diyl dicarbonochloridate)
- 4511-19-7(2,4,6-trichlorophenyl chloroformate)
- 19358-41-9(2-CHLOROPHENYL CHLOROFORMATE)
- 16947-69-6(2,4,5-trichlorophenyl chloroformate)
- 7693-50-7(2-Naphthyl Chloroformate)
